Cas no 1220039-13-3 (3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride
• CAS No: 1220039-13-3
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 4688574
• Update Time: 2025-05-19

3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chloro-4-ethylphenoxy)methyl]pyrrolidine hydrochloride
• 3-[(2-Chloro-4-ethylphenoxy)methyl]pyrrolidinehydrochloride
• 3-((2-Chloro-4-ethylphenoxy)methyl)pyrrolidine hydrochloride
• 3-(2-chloro-4-ethylphenoxymethyl)pyrrolidine hydrochloride
• 3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride

• Inchi： 1S/C13H18ClNO.ClH/c1-2-10-3-4-13(12(14)7-10)16-9-11-5-6-15-8-11;/h3-4,7,11,15H,2,5-6,8-9H2,1H3;1H
• InChI Key： VJVADRYRPXIJDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC)C=CC=1OCC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: NA

3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride

Research Update on 3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride (CAS: 1220039-13-3)

3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride (CAS: 1220039-13-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and potential clinical applications.

The compound belongs to a class of substituted pyrrolidine derivatives, which have demonstrated diverse biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) modulation. The presence of the chloro-ethylphenoxy moiety in its structure is believed to contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

Recent synthetic approaches to 3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride have focused on optimizing yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry reported a novel green chemistry synthesis route that achieved an 85% yield with excellent purity (>98%). This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.

Pharmacological studies have revealed that this compound exhibits selective binding affinity for specific neurotransmitter receptors in the CNS. Preliminary in vitro and in vivo data suggest potential applications in neurological disorders, though the exact mechanism of action remains under investigation. Researchers have noted its ability to cross the blood-brain barrier efficiently, a crucial property for CNS-targeted therapeutics.

Current research efforts are exploring structure-activity relationships (SAR) of 3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride derivatives to enhance potency and reduce potential side effects. Several analogs have shown improved pharmacokinetic profiles in preclinical models, with some candidates advancing to early-stage clinical trials for specific indications.

The safety profile of this compound is being rigorously evaluated through comprehensive toxicological studies. Recent findings indicate a favorable therapeutic index in animal models, though further studies are needed to fully characterize its safety in humans. Researchers are particularly attentive to potential hepatotoxicity and CNS-related adverse effects that have been observed with structurally similar compounds.

Future research directions include exploring combination therapies with existing medications and investigating potential applications beyond neurological disorders. Some preliminary data suggest possible utility in inflammatory conditions and certain types of cancer, though these findings require validation through additional studies.

In conclusion, 3-(2-Chloro-4-ethylphenoxy)methylpyrrolidinehydrochloride represents a promising chemical entity with multiple potential therapeutic applications. Continued research into its mechanism of action, optimization of its pharmacological properties, and thorough safety evaluation will be crucial for its potential development into clinically useful agents. The compound's unique structural features and demonstrated biological activities make it a valuable subject for ongoing investigation in chemical biology and pharmaceutical research.